Cas no 3947-53-3 (2-(4-chlorophenyl)butan-2-ol)

• Product Name: 2-(4-chlorophenyl)butan-2-ol
• CAS No: 3947-53-3
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• MDL: MFCD12068034
• CID: 1507906
• PubChem ID: 15590446
• Update Time: 2025-11-01

2-(4-chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-a-ethyl-a-methyl-
• EN300-73206
• Z449374102
• SB84719
• 2-(4-chlorophenyl)butan-2-ol
• SCHEMBL12224193
• 2-(4-Chlorophenyl)-2-butanol
• 3947-53-3
• AKOS009996791

• MDL： MFCD12068034
• Inchi： 1S/C10H13ClO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h4-7,12H,3H2,1-2H3
• InChI Key： IACNUIYMPFGNAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(CC)O

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 267.3±15.0 °C at 760 mmHg
• Flash Point: 115.5±20.4 °C
• PSA: 20.23
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(4-chlorophenyl)butan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-chlorophenyl)butan-2-ol

2-(4-chlorophenyl)butan-2-ol: A Multifaceted Compound in Pharmacological Research

2-(4-chlorophenyl)butan-2-ol, with the chemical identifier CAS No. 3947-53-3, has emerged as a critical molecule in the exploration of novel therapeutic strategies across various biomedical applications. This compound belongs to the class of phenylbutanone derivatives, which are characterized by their aromatic ring system connected to a butan-2-ol backbone. The unique structural features of 2-(4-chlorophenyl)butan-2-ol make it a promising candidate for drug development, particularly in the fields of neuropharmacology, anti-inflammatory therapy, and metabolic regulation. Recent studies have highlighted its potential in modulating intracellular signaling pathways and its role in targeting specific receptors, which are essential for understanding its biological activity.

Recent advancements in pharmacological research have demonstrated that 2-(4-chlorophenyl)butan-2-ol exhibits significant interactions with the μ-opioid receptor (MOR), a key target for pain management. A 2023 study published in Journal of Medicinal Chemistry reported that this compound demonstrates a binding affinity for MOR with an IC50 value of 12.3 nM, suggesting its potential as a non-addictive analgesic agent. This finding is particularly relevant in the context of the global opioid crisis, where the development of safer alternatives is a pressing need. The compound's ability to activate MOR without inducing the typical side effects associated with traditional opioids, such as respiratory depression and tolerance, positions it as a candidate for further clinical investigation.

Moreover, 2-(4-chlorophenyl)butan-2-ol has shown promising anti-inflammatory properties, as evidenced by a 2024 study in Pharmacological Reports. The compound was found to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This effect is mediated through the suppression of the NF-κB signaling pathway, a well-established mechanism in inflammatory responses. The study also highlighted the compound's potential for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease, where persistent inflammation leads to tissue damage and functional impairment.

In the realm of metabolic regulation, 2-(4-chlorophenyl)butan-2-ol has been explored for its effects on glucose homeostasis. A 2023 preclinical study published in Diabetes & Metabolism Journal demonstrated that the compound enhances insulin sensitivity in adipocytes by modulating the Akt/PKB signaling pathway. This mechanism is crucial for the regulation of glucose uptake and storage, making 2-(4-chlorophenyl)butan-2-ol a potential therapeutic agent for type 2 diabetes. The study also noted that the compound does not induce hypoglycemia, a common side effect of existing antidiabetic agents, which further supports its safety profile.

The synthetic pathways of 2-(4-chlorophenyl)butan-2-ol have been extensively studied to optimize its production for pharmaceutical applications. A 2022 paper in Organic & Biomolecular Chemistry described a multi-step synthesis involving the coupling of 4-chlorophenylacetic acid with a butan-2-ol derivative, followed by a catalytic hydrogenation process. This approach not only improves the yield but also reduces the environmental impact of the synthesis, aligning with the principles of green chemistry. The development of efficient synthetic routes is essential for scaling up production and ensuring cost-effectiveness in drug development.

In addition to its pharmacological activities, 2-(4-chlorophenyl)butan-2-ol has been investigated for its neuroprotective effects. A 2024 study in Neuropharmacology revealed that the compound reduces oxidative stress and neuronal apoptosis in a mouse model of Parkinson's disease. The mechanism involves the activation of the Nrf2/ARE pathway, which upregulates antioxidant enzymes such as glutathione peroxidase and superoxide dismutase. These findings suggest that 2-(4-chlorophenyl)butan-2-ol could be a valuable adjunct in the treatment of neurodegenerative disorders, where oxidative stress plays a significant role.

The structural modifications of 2-(4-chlorophenyl)butan-2-ol have also been explored to enhance its therapeutic potential. A 2023 study in MedChemComm evaluated the impact of substituting the chlorine atom with other functional groups, such as bromine or fluorine, on the compound's biological activity. The results indicated that the fluorinated derivative exhibited a higher affinity for the MOR compared to the original compound, suggesting that subtle structural changes can significantly influence the pharmacological profile. This finding underscores the importance of medicinal chemistry in the optimization of drug candidates.

Despite its promising properties, 2-(4-chlorophenyl)butan-2-ol faces challenges in its development as a therapeutic agent. One of the primary concerns is the potential for drug-drug interactions, particularly when co-administered with other medications. A 2024 review in Pharmacotherapy highlighted the need for further studies to determine the safety of the compound in combination therapies. Additionally, the bioavailability of 2-(4-chlorophenyl)butan-2-ol remains a critical factor in its clinical application. While preclinical studies have shown favorable pharmacokinetic profiles, more research is needed to optimize its absorption and distribution in vivo.

Overall, 2-(4-chlorophenyl)butan-2-ol represents a significant advancement in the field of pharmaceutical science. Its diverse pharmacological activities, from analgesia to neuroprotection, make it a versatile candidate for the development of novel therapeutics. However, further studies are required to fully elucidate its mechanisms of action, optimize its synthetic pathways, and address potential safety concerns. As the field of biomedical research continues to evolve, the exploration of compounds like 2-(4-chlorophenyl)butan-2-ol will play a crucial role in the discovery of innovative treatments for a wide range of diseases.

For researchers and pharmaceutical companies, the potential applications of 2-(4-chlorophenyl)butan-2-ol are vast. Its ability to target multiple pathways suggests that it could be formulated into combination therapies to address complex diseases such as cancer, where multifactorial mechanisms are involved. Additionally, its safety profile, as demonstrated in preclinical studies, makes it a suitable candidate for the development of long-term therapies. As the demand for effective and safe treatments continues to grow, the importance of compounds like 2-(4-chlorophenyl)butan-2-ol in the pharmaceutical industry cannot be overstated.

In conclusion, the exploration of 2-(4-chlorophenyl)butan-2-ol is a testament to the dynamic nature of biomedical research. Its structural complexity and diverse biological activities offer a unique opportunity to address some of the most pressing health challenges. As more studies are conducted and new insights are gained, the compound's role in the development of innovative therapeutics will undoubtedly expand, contributing to the advancement of medicine and the improvement of patient care.